Cas no 596795-04-9 (2-Azabicyclo[2.2.2]octane-3,5-dione)

• Product Name: 2-Azabicyclo[2.2.2]octane-3,5-dione
• CAS No: 596795-04-9
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 1114662
• Update Time: 2025-06-10

2-Azabicyclo[2.2.2]octane-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.2]octane-3,5-dione
• 2-Aza-bicyclo[2.2.2]octane-3,5-dione

• Inchi： 1S/C7H9NO2/c9-6-3-4-1-2-5(6)7(10)8-4/h4-5H,1-3H2,(H,8,10)
• InChI Key： DNQSEXIKKWCLJN-UHFFFAOYSA-N
• SMILES： O=C1CC2CCC1C(N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Additional information on 2-Azabicyclo[2.2.2]octane-3,5-dione

Introduction to 2-Azabicyclo[2.2.2]octane-3,5-dione (CAS No. 596795-04-9)

2-Azabicyclo[2.2.2]octane-3,5-dione, with the CAS number 596795-04-9, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound belongs to the class of azabicyclic compounds, which are characterized by their nitrogen-containing bicyclic ring structures. The specific structure of 2-Azabicyclo[2.2.2]octane-3,5-dione makes it a valuable building block for the synthesis of various bioactive molecules and functional materials.

The chemical structure of 2-Azabicyclo[2.2.2]octane-3,5-dione consists of a bicyclic framework with a nitrogen atom at the bridgehead position and two ketone groups at the 3 and 5 positions. This unique arrangement imparts the compound with several interesting properties, including high thermal stability, good solubility in organic solvents, and reactivity towards various functional groups. These properties make it an attractive candidate for a wide range of applications in both academic research and industrial settings.

In recent years, there has been a growing interest in the use of azabicyclic compounds in medicinal chemistry due to their potential as scaffolds for drug discovery. The bicyclic structure of 2-Azabicyclo[2.2.2]octane-3,5-dione provides a rigid framework that can be functionalized to create diverse derivatives with tailored biological activities. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties, making them promising candidates for the development of new therapeutic agents.

One notable application of 2-Azabicyclo[2.2.2]octane-3,5-dione is in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The bicyclic structure of 2-Azabicyclo[2.2.2]octane-3,5-dione can be used to mask reactive functional groups in drug molecules, thereby improving their stability and bioavailability. This approach has been successfully applied in the development of prodrugs for various diseases, including cancer and neurodegenerative disorders.

Beyond its applications in medicinal chemistry, 2-Azabicyclo[2.2.2]octane-3,5-dione has also found use in materials science due to its unique physical and chemical properties. For example, it can be incorporated into polymers to enhance their mechanical strength and thermal stability. Additionally, the compound's ability to form stable complexes with metal ions makes it a valuable ligand for coordination chemistry and catalysis applications.

The synthesis of 2-Azabicyclo[2.2.2]octane-3,5-dione has been extensively studied in the literature, with several efficient routes being reported. One common method involves the cyclization of appropriate precursors under mild conditions to form the desired bicyclic structure. The choice of starting materials and reaction conditions can significantly influence the yield and purity of the final product, making optimization an important aspect of its synthesis.

In terms of safety and handling, 2-Azabicyclo[2.2.2]octane-3,5-dione is generally considered to be stable under normal laboratory conditions. However, as with any chemical compound, appropriate safety measures should be taken during its handling and storage to ensure the well-being of laboratory personnel and the integrity of experimental results.

To summarize, 2-Azabicyclo[2.2.2]octane-3,5-dione (CAS No. 596795-04-9) is a multifaceted compound with a wide range of applications in both research and industry. Its unique structural features make it an attractive building block for the synthesis of bioactive molecules and functional materials, contributing to advancements in fields such as medicinal chemistry and materials science.